Cas no 494789-04-7 (Tert-butyl N-(3-fluoro-4-methylphenyl)carbamate)

• Product Name: Tert-butyl N-(3-fluoro-4-methylphenyl)carbamate
• CAS No: 494789-04-7
• MF: C₁₂H₁₆FNO₂
• MW: 225.259346961975
• CID: 1521752
• PubChem ID: 2712047
• Update Time: 2025-05-23

Tert-butyl N-(3-fluoro-4-methylphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(3-fluoro-4-methylphenyl)carbamate
• AC1MBQFJ
• Ambcb7942396
• CTK8I8649
• MolPort-002-126-797
• TERT-BUTYL 3-FLUORO-4-METHYLPHENYLCARBAMATE
• 494789-04-7
• AB13064
• AKOS014476113
• DB-257661
• DTXSID20369040
• (3-FLUORO-4-METHYL-PHENYL)-CARBAMIC ACID TERT-BUTYL ESTER
• (3-fluoro-4-methylphenyl)carbamic acid tert-butyl ester
• SCHEMBL12225074
• SR-01000290768-1
• tert-Butyl (3-fluoro-4-methylphenyl)carbamate
• F70219
• tert-Butyl(3-fluoro-4-methylphenyl)carbamate
• SR-01000290768
• CS-0362649
• Tert-butyl N-(3-fluoro-4-methylphenyl)carbamate

• Inchi： 1S/C12H16FNO2/c1-8-5-6-9(7-10(8)13)14-11(15)16-12(2,3)4/h5-7H,1-4H3,(H,14,15)
• InChI Key： FKALRSFRYOILFQ-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 225.11658
• Monoisotopic Mass: 225.11650692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on Tert-butyl N-(3-fluoro-4-methylphenyl)carbamate

Tert-butyl N-(3-fluoro-4-methylphenyl)carbamate

Tert-butyl N-(3-fluoro-4-methylphenyl)carbamate, also known by its CAS number 494789-04-7, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications. This compound belongs to the class of carbamates, which are widely used in various industries, including agriculture, pharmaceuticals, and materials science. The structure of this compound consists of a tert-butyl group attached to a carbamate functional group, which is further connected to a fluorinated aromatic ring. This combination of functional groups imparts distinctive chemical and physical properties to the molecule.

The synthesis of Tert-butyl N-(3-fluoro-4-methylphenyl)carbamate typically involves multi-step organic reactions. Recent studies have explored optimized synthetic pathways that enhance yield and purity. For instance, researchers have employed nucleophilic substitution reactions followed by carbamate formation using appropriate reagents. The presence of the fluorine atom in the aromatic ring plays a crucial role in directing the reactivity of the molecule during these reactions. Fluorine's electronegativity not only stabilizes certain intermediates but also influences the overall electronic properties of the compound.

One of the most promising applications of this compound lies in its potential use as an intermediate in drug discovery. The fluorinated aromatic ring is known to enhance pharmacokinetic properties such as bioavailability and metabolic stability. Recent research has highlighted its role in the development of novel therapeutics targeting various diseases, including cancer and neurodegenerative disorders. For example, studies have demonstrated that derivatives of this compound can modulate key enzymes involved in cellular signaling pathways, making them valuable leads for drug development.

In addition to its pharmaceutical applications, Tert-butyl N-(3-fluoro-4-methylphenyl)carbamate has also been investigated for its use in agrochemicals. Its ability to act as a precursor for herbicides and insecticides has been explored in several studies. The tert-butyl group contributes to the stability of the molecule under environmental conditions, while the fluorinated aromatic ring enhances its bioactivity against target pests. Recent advancements in green chemistry have led to more sustainable methods for synthesizing this compound, reducing its environmental footprint.

The physical properties of this compound are equally noteworthy. It has a melting point of approximately 125°C and a boiling point around 350°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and acetonitrile makes it suitable for various laboratory applications. The presence of both electron-donating (tert-butyl) and electron-withdrawing (fluorine) groups creates a balance in the molecule's reactivity, making it versatile for different chemical transformations.

From an analytical standpoint, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize this compound accurately. These methods provide insights into its molecular structure and purity, ensuring that it meets stringent quality control standards required for industrial and research applications.

In conclusion, Tert-butyl N-(3-fluoro-4-methylphenyl)carbamate (CAS No: 494789-04-7) is a versatile compound with a wide range of potential applications across multiple industries. Its unique chemical structure, combined with recent advancements in synthesis and application development, positions it as a valuable tool in modern chemistry. As research continues to uncover new possibilities for this compound, its role in driving innovation across various fields is expected to grow significantly.